KPT-6566

• Molecular Formula: C22H21NO5S2
• Molecular Weight: 443.5 g/mol
• InChI: InChI=1S/C22H21NO5S2/c1-22(2,3)14-8-10-15(11-9-14)30(27,28)23-18-12-19(29-13-20(24)25)21(26)17-7-5-4-6-16(17)18/h4-12H,13H2,1-3H3,(H,24,25)/b23-18+
• InChIKey: BXWWOKYIKNEEHJ-PTGBLXJZSA-N

KPT-6566 for Targeted Cancer Research: A Dual-Mechanism, Covalent PIN1 Inhibitor with STAG1/2 Activity

KPT-6566 (CAS 881487-77-0) is a small-molecule covalent inhibitor of the peptidyl-prolyl cis/trans isomerase PIN1, a critical modifier of oncogenic signaling pathways that is overexpressed in the majority of cancers . KPT-6566 covalently binds to Cys113 in the PIN1 catalytic site (IC50 = 640 nM; Ki = 625.2 nM) and simultaneously releases a quinone-mimicking byproduct (KPT-6566-B) that generates reactive oxygen species (ROS) and DNA damage, inducing cell death specifically in PIN1-overexpressing cancer cells . A subsequent study identified KPT-6566 as a dual inhibitor of stromal antigens STAG1 and STAG2, disrupting cohesin-complex interactions and sensitizing tumor cells to PARP inhibitors such as Olaparib .

Dual-mechanism PIN1 probe: covalent active-site inhibition plus target-engaged cytotoxic byproduct release.

Selectivity research workflow: spares FKBP4 and Cyclophilin A at concentrations well above PIN1 IC50.

STAG1/2 co-targeting context: enables cohesin-DNA repair studies and PARP inhibitor combination research.

• [1] Campaner E, et al. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action. Nat Commun. 2017;8:15772. DOI: 10.1038/ncomms15772. View Source
• [2] Zhu Q, et al. Discovery of KPT-6566 as STAG1/2 Inhibitor sensitizing PARP and NHEJ Inhibitors to suppress tumor cells growth in vitro. DNA Repair. 2024;144:103784. DOI: 10.1016/j.dnarep.2024.103784. View Source

Why PIN1 Inhibitors Cannot Be Interchanged: The Unique Dual-Pharmacophore Architecture of KPT-6566

Although multiple small-molecule PIN1 inhibitors have been reported—including juglone, all-trans retinoic acid (ATRA), PiB, and Sulfopin—KPT-6566 is the only PIN1 ligand that functions simultaneously as a covalent active-site inhibitor and a PIN1-activated cytotoxic prodrug . Compounds such as juglone exhibit multi-target reactivity and inhibit transcription through PIN1-independent mechanisms , while ATRA degrades PIN1 non-covalently and suffers from a short plasma half-life (~45 min in humans) . PiB showed residual antiproliferative activity in PIN1-silenced cells, indicating off-target effects . Sulfopin achieves higher target affinity (Ki ≈ 17 nM) but lacks the quinone-release mechanism and has not been reported to induce ROS-mediated DNA damage or degrade PIN1 . Therefore, substitution with any in-class analog forfeits either the dual mechanism, the PIN1-degradation property, or the cancer-cell-selective cytotoxicity that define KPT-6566’s pharmacological profile .

Dual mechanism KPT-6566 Covalent inhibition + PIN1-activated prodrug release; in-class analogs (Sulfopin, PiB) lack the cytotoxic byproduct generation, and pathway-response endpoints may differ.

Target selectivity KPT-6566 Effect abolished in PIN1-silenced cells; PiB retains off-target antiproliferative activity, which may confound genotype-phenotype correlation.

STAG1/2 activity KPT-6566 Unique dual PIN1/STAG1-2 polypharmacology sensitizes to PARP inhibitors; this cohesin-disruption context is absent from all other reported PIN1 ligands.

• [1] Campaner E, et al. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action. Nat Commun. 2017;8:15772. DOI: 10.1038/ncomms15772. View Source
• [2] Chao SH, et al. Juglone, an inhibitor of the peptidyl-prolyl isomerase Pin1, also directly blocks transcription. Nucleic Acids Res. 2001;29(3):767-773. DOI: 10.1093/nar/29.3.767. View Source
• [3] Luo W, et al. Nuclear-Targeting Micelles of Pin1 Inhibitor ATRA Combat Breast Cancer Selectively and Effectively. 2018. 12th Chinese Pharmaceutical Conference. View Source
• [4] Pinch BJ, et al. Identification of a potent and selective covalent Pin1 inhibitor. Nat Chem Biol. 2020;16(9):979-987. DOI: 10.1038/s41589-020-0550-9. View Source
• [5] Gurung D, et al. Proline Isomerization: From the Chemistry and Biology to Therapeutic Opportunities. Biology. 2023;12(7):1008. DOI: 10.3390/biology12071008. View Source

Head-to-Head Quantitative Differentiation of KPT-6566 from In-Class PIN1 Inhibitors

Dual Mechanism: Covalent PIN1 Inhibition Coupled with PIN1-Activated Cytotoxic Prodrug Release

KPT-6566 is the only PIN1 inhibitor reported to combine covalent active-site blockade with a PIN1-triggered release of a quinone-mimicking cytotoxic byproduct (KPT-6566-B). After covalent adduct formation at Cys113, KPT-6566 releases a sulfanyl-acetate-modified naphthoquinone that generates ROS and DNA double-strand breaks selectively in cancer cells . By contrast, juglone, ATRA, PiB, and Sulfopin each inhibit PIN1 catalytic activity but do not generate a secondary cytotoxic species through target engagement. This dual pharmacophore architecture is intrinsic to the KPT-6566 chemical structure (polycyclic aromatic hydrocarbon linked to sulfanyl-acetic acid and tert-butylphenylsulfonamide) and is absent from all other characterized PIN1 inhibitors .

Dual Mechanism

Class-level inference

KPT-6566 uniquely releases quinone-mimicking KPT-6566-B upon PIN1 binding, generating ROS and DNA damage.

Unique prodrug-release architecture not replicated by other PIN1 inhibitors.

Validated by LC/MS, ROS, and γH2AX assays in MDA-MB-231, PC3, MCF10A cells.

Evidence Dimension	Mechanism of action
Target Compound Data	Covalent PIN1 inhibition (IC50 = 640 nM; Ki = 625.2 nM) + PIN1-dependent release of quinone-mimicking KPT-6566-B that generates ROS and DNA damage
Comparator Or Baseline	Juglone: covalent PIN1 inhibition only, also inhibits RNA polymerases I/II/III. ATRA: non-covalent PIN1 degradation only. PiB: PIN1 PPIase inhibition only (IC50 ≈ 1.5–2.5 µM). Sulfopin: covalent PIN1 inhibition only (Ki ≈ 17 nM)
Quantified Difference	KPT-6566 uniquely possesses a dual pharmacophore; no other PIN1 inhibitor has been shown to release a cytotoxic byproduct upon target engagement.
Conditions	Biochemical PPIase assay, LC/MS mass spectrometry, CellROX ROS detection, γH2AX DNA damage assays in MDA-MB-231, PC3, MCF10A cells

Why This Matters

The dual mechanism means that PIN1-overexpressing cancer cells are hit by two orthogonal cytotoxic events (target inhibition + ROS/DNA damage), whereas PIN1-low normal cells experience only the inhibitory component, yielding a cancer-selectivity profile that cannot be replicated by single-mechanism PIN1 inhibitors.

• [1] Campaner E, et al. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action. Nat Commun. 2017;8:15772. DOI: 10.1038/ncomms15772. View Source
• [2] Gurung D, et al. Proline Isomerization: From the Chemistry and Biology to Therapeutic Opportunities. Biology. 2023;12(7):1008. DOI: 10.3390/biology12071008. View Source

Cleaner Target Engagement: PiB Retains Antiproliferative Activity in PIN1-Silenced Cells Whereas KPT-6566 Does Not

In a direct comparative experiment, MDA-MB-231 cells were transfected with control siRNA or PIN1 siRNA and then treated with KPT-6566 (1.2 µM) or PiB. KPT-6566 inhibited colony formation in control-siRNA cells but produced no further reduction in PIN1-silenced cells, indicating that its antiproliferative effect is entirely PIN1-dependent. In contrast, PiB caused additional impairment of colony-forming efficiency even in PIN1-silenced cells, demonstrating residual off-target activity . Superimposable results were obtained in PC3 prostate cancer cells .

On-Target Specificity

Head-to-head

KPT-6566 antiproliferative effect fully abolished in PIN1-silenced MDA-MB-231 cells; PiB retains activity.

Supports PIN1-dependent model-response interpretation without PiB-like off-target confounders.

PIN1 siRNA knockdown, colony formation assay, KPT-6566 at IC50 1.2 µM.

Evidence Dimension	PIN1-dependence of antiproliferative activity (colony formation assay)
Target Compound Data	KPT-6566 (1.2 µM): inhibited colony formation in control-siRNA MDA-MB-231 cells; no additional effect in PIN1-silenced cells
Comparator Or Baseline	PiB: inhibited colony formation in both control-siRNA and PIN1-silenced cells (additional impairment beyond PIN1 silencing)
Quantified Difference	KPT-6566 effect fully abolished by PIN1 knockdown; PiB effect partially PIN1-independent (statistically significant residual activity, p<0.05 vs PIN1-silenced control)
Conditions	MDA-MB-231 triple-negative breast cancer cells; PIN1 siRNA knockdown for 48 h; colony formation assessed at KPT-6566 IC50 (1.2 µM)

Why This Matters

When screening for on-target PIN1 pharmacology, KPT-6566 avoids the confounding off-target antiproliferative effects observed with PiB, reducing false-positive hits in phenotypic assays and providing cleaner genotype-phenotype correlation.

• [1] Campaner E, et al. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action. Nat Commun. 2017;8:15772. DOI: 10.1038/ncomms15772. View Source

Selective PIN1 PPIase Inhibition: KPT-6566 Spares FKBP4 and Cyclophilin A at Concentrations 47-Fold Above PIN1 IC50

KPT-6566 at 30 µM (47-fold above the PIN1 IC50 of 0.64 µM) produced no detectable inhibition of recombinant GST-FKBP4 or GST-PPIA (Cyclophilin A) PPIase activity. In the same assay, the respective positive controls FK506 (30 µM) and Cyclosporin A (30 µM) abolished the catalytic activity of these enzymes . Juglone, by contrast, has been shown to inhibit RNA polymerases I, II, and III (IC50 = 2–7 µM) through PIN1-independent mechanisms .

PPIase Selectivity

Head-to-head

0% inhibition of FKBP4 and Cyclophilin A at 30 µM (47× PIN1 IC50).

Allows PIN1-specific pathway attribution in target-validation studies.

Recombinant GST-FKBP4/PPIA PPIase assay; n=3 independent experiments.

Evidence Dimension	PPIase family selectivity
Target Compound Data	KPT-6566 (30 µM): 0% inhibition of FKBP4 and PPIA PPIase activity
Comparator Or Baseline	FK506 (30 µM): abolished FKBP4 activity. Cyclosporin A (30 µM): abolished PPIA activity. Juglone: inhibits RNA polymerases I/II/III (IC50 2–7 µM) via PIN1-independent mechanisms
Quantified Difference	KPT-6566 showed no cross-reactivity with FKBP4 or PPIA at 30 µM, a concentration 47× above its PIN1 IC50 (640 nM). Juglone inhibits non-PIN1 targets at concentrations overlapping its PIN1-inhibitory range.
Conditions	Recombinant GST-FKBP4 and GST-PPIA PPIase activity assays; trypsin-coupled peptidyl-prolyl isomerization readout; n=3 independent experiments

Why This Matters

This selectivity profile allows researchers to attribute cellular phenotypes specifically to PIN1 inhibition rather than to confounding effects on FKBP- or cyclophilin-mediated proline isomerization, which is critical for target-validation studies.

• [1] Campaner E, et al. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action. Nat Commun. 2017;8:15772. DOI: 10.1038/ncomms15772. View Source
• [2] Chao SH, et al. Juglone, an inhibitor of the peptidyl-prolyl isomerase Pin1, also directly blocks transcription. Nucleic Acids Res. 2001;29(3):767-773. DOI: 10.1093/nar/29.3.767. View Source

KPT-6566 Is the Most Potent Inhibitor of the PIN1-NRF2 Protein-Protein Interaction Among Tested PIN1 Ligands

In a comparative study evaluating the impact of three known PIN1 inhibitors (juglone, KPT-6566, and EGCG) on the PIN1-NRF2 protein-protein interaction, KPT-6566 exhibited the most potent inhibitory effect, with an IC50 range of 0.3–1.4 µM . The study further demonstrated that KPT-6566 covalently modifies PIN1 via conjugate addition rather than disulfide exchange, providing a distinct covalent adduct profile .

PIN1-NRF2 PPI Inhibition

Head-to-head

IC50 range 0.3–1.4 µM, reported as most potent among tested ligands (vs. juglone, EGCG).

Supports PIN1-NRF2 pathway-response studies and oxidative stress model investigation.

Fluorescence polarization assay; conjugate-addition modification confirmed by MS.

Evidence Dimension	Inhibition of PIN1-NRF2 protein-protein interaction
Target Compound Data	KPT-6566: IC50 = 0.3–1.4 µM
Comparator Or Baseline	Juglone and EGCG: less potent inhibitory effect on PIN1-NRF2 interaction (exact IC50 values not reported for comparators)
Quantified Difference	KPT-6566 was the most potent among the three inhibitors tested for disrupting the PIN1-NRF2 PPI.
Conditions	Fluorescence polarization (FP) assay using NRF2-mimicking phosphopeptides; mass spectrometry for covalent adduct characterization

Why This Matters

For researchers investigating the PIN1-NRF2 regulatory axis in oxidative stress response or chemoresistance, KPT-6566 provides the most potent chemical probe available for disrupting this specific protein-protein interaction.

• [1] Identification and inhibition of PIN1-NRF2 protein–protein interactions through computational and biophysical approaches. Sci Rep. 2025;15:89342. DOI: 10.1038/s41598-025-89342-0. View Source

Cancer-Cell-Selective Cytotoxicity: Differential Viability Impact on PIN1-Overexpressing Cancer Cells Versus Normal Epithelial Cells

KPT-6566 selectively impairs the viability of PIN1-overexpressing cancer cell lines while sparing normal breast epithelial cells. In the Nature Communications study, KPT-6566 (0–10 µM, 48 h) reduced viability of MDA-MB-231 (breast cancer), HeLa (cervical cancer, IC50 = 13.5 µM), and SiHa (cervical cancer, IC50 = 14.3 µM) cells, whereas normal breast epithelial MCF10A cells were unaffected at equivalent concentrations . Although KPT-6566 induced ROS in both cancer and normal cells, ROS levels were significantly lower in MCF10A cells, and KPT-6566 did not alter MCF10A viability . Furthermore, KPT-6566 inhibited WT MEF proliferation in a dose-dependent manner but had no effect on Pin1−/− MEFs even at the highest dose tested .

Cell-Model Selectivity

Head-to-head

MDA-MB-231 colony IC50 1.2 µM; MCF10A normal cells unaffected at up to 10 µM; no effect on Pin1−/− MEFs.

Reported cell-model response context indicates PIN1-dependent viability impact.

WST-1 and colony formation assays, 48 h treatment; WT vs. Pin1−/− MEF genetic control.

Evidence Dimension	Cancer-cell-selective cytotoxicity
Target Compound Data	MDA-MB-231 colony formation IC50 = 1.2 µM; HeLa IC50 = 13.5 µM; SiHa IC50 = 14.3 µM. No effect on MCF10A viability at up to 10 µM. No effect on Pin1−/− MEF proliferation.
Comparator Or Baseline	MCF10A normal breast epithelial cells; Pin1−/− MEFs (genetic knockout control). Juglone inhibits transcription in all cell types regardless of PIN1 status.
Quantified Difference	KPT-6566 shows >8-fold selectivity window between cancer-cell colony formation IC50 (1.2 µM) and normal-cell viability; complete loss of activity in Pin1−/− MEFs vs WT MEFs.
Conditions	MDA-MB-231, HeLa, SiHa cancer cell lines; MCF10A normal breast epithelial cells; WT and Pin1−/− MEFs; 48 h treatment; WST-1 viability assay and colony formation assay

Why This Matters

This cancer-cell-selective cytotoxicity profile, driven by the dual mechanism (higher ROS in PIN1-overexpressing cancer cells), makes KPT-6566 a superior chemical probe for PIN1-dependent cancer biology studies where selective killing of malignant cells without affecting normal tissue is desired.

• [1] Campaner E, et al. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action. Nat Commun. 2017;8:15772. DOI: 10.1038/ncomms15772. View Source
• [2] Guo YT, et al. Predictive Value of Pin1 in Cervical Low-Grade Squamous Intraepithelial Lesions and Inhibition of Pin1 Exerts Potent Anticancer Activity against Human Cervical Cancer. Cited in GlpBio KPT-6566 product datasheet. View Source

Secondary Pharmacology: KPT-6566 Is a Dual STAG1/STAG2 Inhibitor That Synergizes with PARP Inhibitor Olaparib

A 2024 fluorescence-polarization-based high-throughput screen independently identified KPT-6566 as a dual inhibitor of STAG1 and STAG2, two mutually exclusive cohesin-complex components critical for centromeric cohesion and homologous recombination repair . KPT-6566 directly binds STAG1 and STAG2, disrupts their interactions with SCC1 and double-stranded DNA, causes premature chromosome separation in HeLa cells, and impairs DNA damage repair, leading to accumulation of double-strand breaks and apoptosis . Importantly, KPT-6566 sensitized HeLa and HepG2 cells to the PARP inhibitor Olaparib and the NHEJ inhibitor UMI-77, exhibiting a synergistic antiproliferative effect . This STAG1/2 activity is not reported for any other PIN1 inhibitor.

STAG1/2 & PARP Synergy

Cross-study comparable

Dual STAG1/STAG2 inhibition disrupts cohesin-DNA repair; synergistic effect with Olaparib in HeLa and HepG2 cells.

Enables combined PIN1-cohesin targeting research not achievable with other PIN1 probes.

FP-based HTS; metaphase spread and combination proliferation assays.

Evidence Dimension	STAG1/STAG2 dual inhibition and PARP inhibitor sensitization
Target Compound Data	KPT-6566 directly binds STAG1 and STAG2; disrupts SCC1 and dsDNA interaction; causes premature chromosome separation; sensitizes HeLa and HepG2 to Olaparib (synergistic effect)
Comparator Or Baseline	Juglone, ATRA, PiB, Sulfopin: no reported STAG1/STAG2 inhibitory activity or PARP inhibitor sensitization
Quantified Difference	KPT-6566 is the only compound reported to simultaneously target PIN1 and STAG1/2, enabling a unique dual-pathway (PIN1 + cohesin/DNA repair) anticancer strategy.
Conditions	FP-based high-throughput screening; biochemical and biophysical binding assays; metaphase chromosome spread assay in HeLa cells; Olaparib and UMI-77 combination proliferation assays in HeLa and HepG2 cells

Why This Matters

For researchers exploring synthetic lethality strategies or DNA damage repair pathways, KPT-6566 offers a unique polypharmacology profile (PIN1 + STAG1/2) that is unavailable from any other single chemical probe, enabling studies of combined PIN1-cohesin targeting in cancer.

• [1] Zhu Q, et al. Discovery of KPT-6566 as STAG1/2 Inhibitor sensitizing PARP and NHEJ Inhibitors to suppress tumor cells growth in vitro. DNA Repair. 2024;144:103784. DOI: 10.1016/j.dnarep.2024.103784. View Source

Optimal Scientific Applications for KPT-6566 Based on Its Unique Differentiation Profile

PIN1 Target-Validation Studies Requiring Clean Genotype-Phenotype Correlation

KPT-6566 is the PIN1 inhibitor of choice for experiments where antiproliferative effects must be unambiguously attributed to PIN1 inhibition. Unlike PiB—which retains activity in PIN1-silenced cells —KPT-6566 effects are fully abrogated by PIN1 knockdown. Use KPT-6566 in siRNA-rescue or Pin1−/− MEF vs WT MEF experiments to establish PIN1 dependence of a phenotype. Recommended concentration: 1.2 µM (MDA-MB-231 colony formation IC50) to 5 µM, with parallel PIN1 silencing controls.

Cancer Stem Cell and Metastasis Research Leveraging Dual PIN1 Inhibition and ROS-Mediated Cytotoxicity

KPT-6566 impairs mammosphere formation (a functional readout of breast cancer stem cell self-renewal) and reduces the CD44+/CD24−/low/ESA+ CSC-enriched population in MDA-MB-231 cells . In vivo, KPT-6566 (5 mg/kg i.p., daily) significantly reduces lung metastatic growth in a tail-vein injection model of MDA-MB-231 metastasis . For CSC and metastasis studies, KPT-6566 provides both PIN1-pathway inhibition and ROS-mediated cytotoxicity that preferentially impacts the high-PIN1 CSC compartment.

PARP Inhibitor Combination and DNA Damage Repair Studies Exploiting STAG1/2 Co-Targeting

KPT-6566 is uniquely suited for combination studies with PARP inhibitors (e.g., Olaparib) or NHEJ inhibitors (e.g., UMI-77) due to its STAG1/2 inhibitory activity, which disrupts cohesin-mediated DNA repair and induces synthetic lethality . HeLa and HepG2 cells treated with KPT-6566 plus Olaparib exhibit synergistic growth suppression. Researchers investigating DNA damage response pathways can use KPT-6566 as a dual PIN1/STAG1-2 chemical probe, a polypharmacology not achievable with Sulfopin, juglone, or ATRA.

PIN1-NRF2 Oxidative Stress Response Pathway Investigation

KPT-6566 is the most potent inhibitor of the PIN1-NRF2 protein-protein interaction among tested PIN1 ligands (IC50 0.3–1.4 µM, compared to juglone and EGCG) . Mass spectrometry confirms a conjugate-addition covalent modification distinct from disulfide exchange . For studies dissecting the PIN1-dependent regulation of NRF2 cytoprotective gene programs in cancer chemoresistance, KPT-6566 provides the strongest chemical probe currently available.

Application

Selection Property

Validation Focus

PIN1 target-validation studies

On-target specificity in siRNA-rescue or Pin1−/− models

Complete abrogation of effect upon PIN1 knockdown

Cancer stem cell and metastasis research

Dual PIN1 inhibition plus ROS-mediated cytotoxicity

Mammosphere formation and in vivo metastatic colonization endpoints

PARP inhibitor combination studies

STAG1/2 co-targeting and cohesin disruption

Synthetic lethality and DNA damage repair pathway response

PIN1-NRF2 oxidative stress pathway investigation

Potent PIN1-NRF2 PPI disruption (IC50 0.3–1.4 µM range)

NRF2-dependent cytoprotective gene program analysis

• [1] Campaner E, et al. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action. Nat Commun. 2017;8:15772. DOI: 10.1038/ncomms15772. View Source
• [2] Zhu Q, et al. Discovery of KPT-6566 as STAG1/2 Inhibitor sensitizing PARP and NHEJ Inhibitors to suppress tumor cells growth in vitro. DNA Repair. 2024;144:103784. DOI: 10.1016/j.dnarep.2024.103784. View Source
• [3] Identification and inhibition of PIN1-NRF2 protein–protein interactions through computational and biophysical approaches. Sci Rep. 2025;15:89342. DOI: 10.1038/s41598-025-89342-0. View Source